Cas no 103796-55-0 (Isoquinoline, 3,4-dihydro-5,8-dimethoxy-)

• Product Name: Isoquinoline, 3,4-dihydro-5,8-dimethoxy-
• CAS No: 103796-55-0
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 1138840
• PubChem ID: 4737712
• Update Time: 2025-04-20

Isoquinoline, 3,4-dihydro-5,8-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 3,4-dihydro-5,8-dimethoxy-
• 103796-55-0
• DB-099023
• SCHEMBL9573096
• 5,8-dimethoxy-3,4-dihydroisoquinoline
• AKOS002663458

• Inchi： 1S/C11H13NO2/c1-13-10-3-4-11(14-2)9-7-12-6-5-8(9)10/h3-4,7H,5-6H2,1-2H3
• InChI Key： YAKDIVWHLKENJB-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C2C=NCCC=21)OC

Computed Properties

• Exact Mass: 191.09469
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 30.8Ų

Experimental Properties

• PSA: 30.82